Cas no 61692-24-8 (1,2-Cyclohexanedicarboxylic acid, 4-oxo-, diethyl ester, trans-)

• Product Name: 1,2-Cyclohexanedicarboxylic acid, 4-oxo-, diethyl ester, trans-
• CAS No: 61692-24-8
• MF: C₁₂H₁₈O₅
• MW: 242.268324375153
• CID: 469865
• PubChem ID: 14062942
• Update Time: 2025-04-19

1,2-Cyclohexanedicarboxylic acid, 4-oxo-, diethyl ester, trans- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclohexanedicarboxylic acid, 4-oxo-, diethyl ester, trans-
• diethyl (1R,2R)-4-oxocyclohexane-1,2-dicarboxylate
• DTXSID10555233
• 61692-24-8

• Inchi： 1S/C12H18O5/c1-3-16-11(14)9-6-5-8(13)7-10(9)12(15)17-4-2/h9-10H,3-7H2,1-2H3/t9-,10-/m1/s1
• InChI Key： NGGWQSPUCRBKNO-NXEZZACHSA-N
• SMILES： O(CC)C([C@@H]1CCC(C[C@H]1C(=O)OCC)=O)=O

Computed Properties

• Exact Mass: 242.11544
• Monoisotopic Mass: 242.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67